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Compound of Interest

Compound Name: (R)-BoroPhg(+)-Pinanediol-HCI
CAS No.: 476334-31-3
Cat. No.: B1506422
Get Quote
. J

Executive Summary & Chemical Context

(R)-BoroPhg(+)-Pinanediol-HCI (CAS: 147208-69-3) is a stable

-aminoboronic acid ester hydrochloride.[1] Unlike simple boronic acids, the pinanediol
protecting group confers exceptional hydrolytic stability, making this compound resistant to
degradation under neutral aqueous conditions.

Operational Implication: Standard "dilute and flush" or mild hydrolysis protocols used for other
boronic esters (e.g., pinacol esters) are ineffective and non-compliant for this molecule. The
hydrochloride salt moiety adds an acidic characteristic that must be managed during waste
segregation.

Critical Hazard Profile
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Parameter Classification Operational Requirement

) Standard PPE (Nitrile gloves,
GHS Signal WARNING
safety glasses, lab coat).

Skin/Eye Irritant (H315, H319)
Primary Hazards STOT-SE (H335) Acute Tox
(Oral) (H302)

Do not inhale dust. Use a fume

hood for solid handling.

DO NOT MIX with strong
Chemical Class Organoboron / Acid Salt oxidizers or strong bases

without cooling.

Manage as Hazardous
RCRA Status Non-listed (Characteristic) Chemical Waste
(Toxic/Corrosive).

Pre-Disposal Assessment (Self-Validating Protocol)

Before initiating disposal, validate the state of the waste using this checklist. This prevents
cross-contamination and dangerous incompatibilities.

» State Verification: Is the material a pure solid, a reaction solution, or a spill residue?
e pH Check (Liquids): If in solution, check pH. The HCI salt is acidic.

o Rule: Do not mix acidic waste streams with Cyanide or Sulfide waste (generates toxic

gas).

o Halogen Check: Does the solvent system contain Methylene Chloride, Chloroform, or other

halogens?
o Rule: Segregate "Halogenated" vs. "Non-Halogenated" strictly.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound or Expired Reagents)

Direct incineration is the only validated method for complete destruction of the pinanediol cage.
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o Containment: Transfer the solid material into a clear, chemically compatible wide-mouth jar
(HDPE or Glass).

» Labeling: Apply a hazardous waste label with the following specific nomenclature:
o Content: "(R)-BoroPhg(+)-Pinanediol-HCI"[1]
o Hazards: "Toxic, Irritant, Acidic Solid"

e Segregation: Place the container in the Solid Hazardous Waste bin.

o Prohibited: Do not place in "Biohazard" (red bag) or regular trash.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)

Due to the stability of the pinanediol ester, do not attempt to quench or hydrolyze the ester in
the waste container.

» Solvent Identification: Determine the primary solvent.
e Segregation:
o If Halogenated (DCM, CHCI3): Pour into the Halogenated Organic Waste carboy.

o If Non-Halogenated (MeOH, DMF, DMSO): Pour into the Non-Halogenated Organic Waste
carboy.

o Acid Management: If the concentration of the HCI salt is high (>5%), consider neutralizing
the waste stream to pH 6-8 with Sodium Bicarbonate (

) before adding to the main carboy to prevent container pressurization.

o Caution: Neutralization generates

. Allow gas to evolve completely before capping.

C. Contaminated Debris (Syringes, Vials, Weigh Boats)

o Sharps: Needles contaminated with the compound must go into Sharps Containers.
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e Glassware: Vials and pipettes must be triple-rinsed with a solvent (e.g., Acetone) before
disposal in Glass Waste. Collect the rinsate as Liquid Waste (see Section B).

Emergency Spill & Deactivation Protocol
Use this protocol only for spill cleanup. Do not use for routine disposal.

While pinanediol esters are stable, oxidative cleavage can degrade the molecule in the event of
a spill.

 |solate: Evacuate the immediate area and post "Do Not Enter" signage.
e PPE: Wear double nitrile gloves, goggles, and a respirator (N95 or P100) if dust is present.

» Oxidative Deactivation (The "Expert" Method):

o

Prepare a solution of 10% aqueous bleach (Sodium Hypochlorite) or 3% Hydrogen
Peroxide.

o

Mechanism:[2][3] Oxidation attacks the C-B bond, cleaving the pinanediol group and
releasing boric acid and the amino acid analog.

o

Cover the spill with absorbent pads soaked in this solution.

Wait 15 minutes for oxidation to occur.

[¢]

o Cleanup: Collect the pads and residue into a sealed bag. Label as "Debris from Chemical
Spill - Oxidizer Contact".

Decision Logic & Workflow

The following diagram illustrates the decision matrix for disposing of (R)-BoroPhg(+)-
Pinanediol-HCI.
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Waste: (R)-BoroPhg(+)-Pinanediol-HCI

Assessment: State of Matter?

Solid Waste

Liquid Waste Spill / Contamination

(Pure/Expired) (Reaction Mix)
Transfer to HDPE/Glass Jar Optional: Neutralize HCI Treat with 10% Bleach
Label: "Toxic/Acidic Solid' if conc. > 5% or 3% H202 (15 mins)

Contains Halogens?
(DCM, Chloroform)

Bin: Solid Hazardous Waste

. . Bin: Hazardous Debris
(Incineration)

Bin: Halogenated Waste Bin: Non-Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of (R)-BoroPhg(+)-Pinanediol-HCI
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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